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Compound of Interest

Compound Name: 3-(Chloromethyl)phenyl acetate
CAS No.: 4530-44-3
Cat. No.: B3267556

Get Quote

Executive Summary & Chemical Profile[1]

3-(Chloromethyl)phenyl acetate is a bifunctional aromatic compound containing a reactive
benzyl chloride moiety and a phenyl ester group. Proper disposal requires strict adherence to
protocols designed for alkylating agents and lachrymators. This guide synthesizes field-proven
safety measures with chemical reactivity logic to prevent exposure and environmental
contamination.

Chemical Identity & Proxy Data

Note: While specific data for the 3-isomer (meta) is less common in public catalogs than the 4-
isomer, the functional group hazards are identical. Operational safety must assume the "worst-
case" profile of the benzyl chloride class.
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Property Description

Meta-substituted benzene ring with -CH2CI and -

Chemical Structure
OAc groups.

Alkylating Agent / Corrosive. Causes severe

Primary Hazard _
skin burns and eye damage.[1]

Lachrymator. Vapors are highly irritating to

Secondary Hazard
mucous membranes.

Hydrolyzes in water/moist air to form 3-
Reactivity (hydroxymethyl)phenyl acetate and Hydrochloric
Acid (HCI).

Not specifically listed (P or U list), but
characteristic of D002 (Corrosive) if pH < 2
(hydrolysis) and D001 (Ignitable) if flash point <

60°C. Treat as Halogenated Organic Waste.

Waste Code (RCRA)

Hazard Identification & Safety Prerequisites

Before initiating any disposal procedure, you must acknowledge the "Dual Hazard" mechanism

of this compound:
o Direct Alkylation: The chloromethyl group (

) is a potent electrophile that can alkylate DNA and proteins, posing potential mutagenic risks

[1].

e Acid Generation: Upon contact with moisture, the compound releases HCI gas, creating an
immediate inhalation and corrosion hazard [2].

Mandatory Personal Protective Equipment (PPE)

o Respiratory: NIOSH-approved respirator with organic vapor/acid gas cartridges (OV/AG) is
mandatory if working outside a fume hood.

o Skin: Double-gloving is required. Inner glove: Nitrile (4 mil). Outer glove: Silver Shield/4H®
(Laminate) or Viton® for prolonged handling. Standard nitrile degrades rapidly against benzyl
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chlorides.

+ Eyes: Chemical splash goggles and a face shield. Contact lenses should not be worn.

Waste Segregation Logic (Decision Tree)

Effective disposal begins with segregation. This compound must never be combined with
general organic solvents or aqueous waste streams due to the risk of uncontrolled hydrolysis or
toxic gas evolution.

Waste: 3-(Chloromethyl)phenyl acetate

Wipes/Gloves

Is it a Reaction Mixture? Solid Waste (Contaminated Debris)

Is the waste Pure/Stockpile? Solvent is Aqueous

Direct Disposal [Solvent is Organic Check pH & Hydrolysis Risk

\
\
High Organic Content DO NOT SEWER
\
Y

egregate: HALO ATED ORGA A Neutralize & Sewering (Prohibited)
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Figure 1: Waste segregation logic ensuring halogenated compounds are isolated from general
waste streams to prevent incinerator corrosion and regulatory non-compliance.

Step-by-Step Disposal Procedures
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Scenario A: Small-Scale Laboratory Waste (Reaction
Vials/Rinsate)

Objective: safely transfer dilute waste to the central accumulation area.

Preparation: Place a dedicated "Halogenated Organic Waste" container (HDPE or Glass) in

the fume hood. Ensure it is labeled "Contains Benzyl Chloride Derivatives - Toxic/Corrosive".
o Transfer: Pour the reaction mixture into the container.

» Rinsing: Rinse the original glassware with an inert solvent (e.g., Dichloromethane or Ethyl
Acetate). Do not use water or alcohols initially, as this generates heat and HCI. Add rinsate to
the waste container.

o Decontamination: Once the bulk material is removed, the glassware can be soaked in a
dilute Sodium Bicarbonate (

) solution to neutralize trace residues before final washing.

Scenario B: Bulk Stockpile | Expired Reagent Disposal

Objective: Dispose of a full or partially full bottle of pure reagent.
» Do Not Decant: Never attempt to pour out large volumes of lachrymators.

e Overpacking: Place the entire original container into a larger, sealable secondary container
(e.g., a wide-mouth HDPE jar).

e Cushioning: Fill the void space with an inert absorbent like Vermiculite or Diatomaceous
Earth. This prevents breakage and absorbs leakage.

o Labeling: Mark the outer container clearly: "Waste 3-(Chloromethyl)phenyl acetate -
Toxic/Corrosive - Do Not Open”.

o Hand-off: Transfer directly to your facility's hazardous waste management team for high-
temperature incineration.
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Emergency Spill Response Protocol

In the event of a spill, speed and respiratory protection are critical. The chloromethyl group
makes this a "seek-and-destroy" agent for biological tissue.

AVOID: Sawdust/Paper
K (Reacts/Ignites)

4. Scoop into HDPE Pail

q 1. Evacuate Area 2. Don PPE: P P o
Sl (Vapors are Lachrymatory) Respirator + Silver Shield Gloves & e SEmEiE

5. Wipe Surface with
Dilute NaHCO3
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Figure 2: Emergency response workflow emphasizing the exclusion of reactive absorbents like
sawdust.

Critical Note on Absorbents: Do not use sawdust, paper towels, or other cellulose-based
materials for bulk spills. The reaction between benzyl chlorides and hydroxyl groups on
cellulose can be exothermic and potentially ignite [3]. Use only inert mineral absorbents (Sand,
Vermiculite, Clay).

Regulatory & Compliance Context

o EPA (USA): This compound is a Halogenated Solvent. It must be treated via High-
Temperature Incineration (Code H040/H112 logic) to ensure complete destruction of the
chlorinated ring structure [4].

e DOT (Transport):

o Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (contains 3-
(Chloromethyl)phenyl acetate).[2]

o Hazard Class: 8 (Corrosive).

o Packing Group: Il or Il (depending on corrosivity data).
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e PubChem.Compound Summary: 4-(Chloromethyl)phenyl acetate (Isomer Proxy). National
Library of Medicine. [Link]

o New Jersey Department of Health.Hazardous Substance Fact Sheet: Benzyl Chloride.
(Provides reactivity data for the chloromethyl moiety). [Link]

o U.S. EPA.Hazardous Waste Characteristics: Corrosivity. 40 CFR 261.22. [Link][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3267556?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3267556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

